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Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623

In the field of chromium chemistry, the oxidation state of the metal center is paramount to a
compound's reactivity, stability, and handling requirements. The term "chromous" refers to
chromium in the +2 oxidation state (Cr(ll)), while "chromic" refers to the more common and
stable +3 oxidation state (Cr(lll)).

e Chromous (Chromium(ll)) Formate (C2H2CrOQa4): This compound is a powerful reducing agent
and is highly sensitive to atmospheric oxygen. Chromium(ll) ions in solution are known to
rapidly absorb oxygen from the air, converting to the more stable chromium(lll) state.[1] This
extreme air sensitivity necessitates specialized handling techniques to prevent
decomposition. The synthesis and storage of pure chromium(ll) compounds are known to be
challenging.[1][2]

e Chromic (Chromium(lIl)) Formate (C3sHsCrOe): This is the more common and stable form of
chromium formate. It is typically a green crystalline powder, is stable under normal conditions
of use and storage, and is commercially available.[3][4] While it still requires careful handling
due to potential toxicity, it does not have the extreme air-sensitivity of its chromous
counterpart.

This guide is divided into two sections to address the distinct handling and storage protocols
required for each compound, with a primary focus on the highly reactive chromous formate
specified in the topic request.

Part 1: Chromous (Chromium(ll)) Formate
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This section details the specialized precautions required for the handling and storage of air-
sensitive chromous formate.

Core Hazards and Reactivity

The primary hazard associated with chromous formate is its extreme sensitivity to oxidation.
The Cr(ll) ion is readily oxidized to Cr(lll) upon contact with air.[2][5] This reactivity dictates all
handling and storage procedures.

» Air Sensitivity: Rapidly oxidizes in the presence of air, leading to the formation of
chromium(lll) species. This is often accompanied by a color change, for example, from the
characteristic blue of agueous Cr(ll) ions to the green of Cr(lll) complexes.[1][2]

e Reducing Agent: As a Cr(Il) compound, it is a strong reducing agent and can react vigorously
with oxidizing agents.[2]

» Toxicity: While specific toxicological data for chromous formate is scarce, chromium
compounds, in general, should be handled with care. The NIOSH Pocket Guide to Chemical
Hazards provides general safety measures for Chromium(ll) compounds.[6]

Handling Precautions

All manipulations of chromous formate must be performed under an inert atmosphere to
exclude oxygen. Standard laboratory benchtop operations are insufficient.

 Inert Atmosphere Techniques: The use of a dual-manifold vacuum/inert gas line (often called
a Schlenk line) or a glove box is mandatory.[7][8] These systems allow for the removal of air
from glassware and its replacement with a dry, inert gas such as high-purity argon or
nitrogen.

o Solvent Degassing: All solvents used with chromous formate must be thoroughly
deoxygenated before use. This is typically achieved by sparging with an inert gas, or by
several "freeze-pump-thaw" cycles.

» Solid Transfers: Transfers of solid chromous formate should be performed rapidly in a
glove box or under a strong counter-flow of inert gas.
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» Solution Transfers: Solutions of chromous formate must be transferred using gas-tight
syringes or cannulas, ensuring a positive pressure of inert gas is maintained in both the
source and receiving flasks.[9]

Storage Precautions

Proper storage is critical to maintaining the integrity of the compound.

o Containers: Store in a tightly sealed, preferably fused-seal, glass ampoule or a flask with a
high-vacuum stopcock or a secure septum-sealed sidearm.

o Atmosphere: The container must be backfilled with a dry, inert gas (argon or nitrogen) before

sealing.

e Location: Store in a cool, dry place away from oxidizing materials.[3] The storage area
should be clearly labeled to indicate the air-sensitive nature of the contents.

Data Presentation: Chromous Formate Properties
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Property Value | Description Source / Citation
Chemical Formula C2H2CrOa Inferred
Oxidation State Cr(l) [1][6]

Extreme sensitivity to
Key Hazard atmospheric oxygen; readily [11[2][5]

oxidizes to Cr(lll).

Reactivity Strong reducing agent. [2]

Must be handled under an
Handling inert atmosphere (glove box or  [7][8]
Schlenk line).

Store in a tightly sealed
Storage container under a dry, inert [1]

gas.

The solid is likely a colored
Appearance powder. Aqueous solutions of [1112]

Cr(ll) ions are typically blue.

Experimental Protocol: Synthesis and Handling of an
Air-Sensitive Chromium(ll) Salt

Since chromous formate is not commonly available, this protocol adapts the well-documented
synthesis of chromium(ll) acetate to illustrate the necessary techniques for preparing and
handling a representative air-sensitive Cr(Il) compound.[2][10]

Objective: To synthesize and isolate a Cr(ll) carboxylate product while rigorously excluding
atmospheric oxygen.

Materials:
e Potassium dichromate (K2Cr207)

e Mossy Zinc (Zn)
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Concentrated Hydrochloric Acid (HCI)
Sodium Formate (HCOONa)
Deoxygenated Water

Schlenk flask or side-arm test tube, bubbler, gas-tight syringe, cannula

Methodology:

Apparatus Setup: Assemble a Schlenk flask or a large side-arm test tube clamped securely
in a fume hood. The side-arm is connected via Tygon tubing to an oil bubbler to allow gas to
escape while preventing air ingress.

Initial Reaction: Add potassium dichromate and mossy zinc to the flask.

Inert Gas Generation: Carefully add concentrated HCI to the flask. The reaction between zinc
and acid will vigorously produce hydrogen gas, which will flush the air from the apparatus.[2]
The orange Cr(VI) will first be reduced to green Cr(lll).

Reduction to Cr(ll): As the reaction continues, the excess zinc will reduce the green Cr(lll) to
the sky-blue Cr(ll) ion. This color change is the key indicator of successful reduction.[2]

Preparation of Formate Solution: In a separate Schlenk flask, dissolve sodium formate in
deoxygenated water under a positive pressure of argon or nitrogen.

Product Precipitation (Cannula Transfer): Once the reduction to Cr(Il) is complete and the
solution is a clear blue, the product can be precipitated. Using a positive pressure of the
generated hydrogen (or an external inert gas source), transfer the blue Cr(ll) solution via a
cannula into the flask containing the deoxygenated sodium formate solution.

Isolation: Chromous formate will precipitate immediately. The solid must be filtered and
washed under inert atmosphere conditions. This is typically done using a Schlenk filtration
funnel (a filter frit funnel with a sidearm). The solid is washed with deoxygenated water and
then a volatile, dry, deoxygenated solvent like ether to aid in drying.
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» Drying and Storage: The filtered product should be dried under a high vacuum and
immediately transferred to a pre-weighed storage vessel inside a glove box or under a heavy
stream of inert gas.

Mandatory Visualization: Workflow for Handling Air-
Sensitive Chromous Formate
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Figure 1: Experimental Workflow for Air-Sensitive Chromous Formate

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Evacuate immediate area
Alert others

'

Don appropriate PPE:
Gloves, Goggles, Respirator

Assess Spill Size & Risk

Small Spill Large Spill
(Can be handled by lab personnel) (Contact EHS/Emergency Response)

'

Contain spill
Prevent entry into drains

'

Sweep up solid material
Place in sealed container for disposal

'

Wash spill area after pickup
is complete

:

Dispose of waste and
contaminated PPE according to
institutional/local regulations

Figure 2: Spill Response for Chromic Formate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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